Cas no 1933618-44-0 (Ethyl 2-(1H-pyrazol-4-yl)-1,3-thiazole-4-carboxylate)

• Product Name: Ethyl 2-(1H-pyrazol-4-yl)-1,3-thiazole-4-carboxylate
• CAS No: 1933618-44-0
• MF: C₉H₉N₃O₂S
• MW: 223.251660108566
• CID: 6218584
• PubChem ID: 137942954
• Update Time: 2025-05-25

Ethyl 2-(1H-pyrazol-4-yl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6491671
• Ethyl 2-(1H-pyrazol-4-yl)-1,3-thiazole-4-carboxylate
• 1933618-44-0
• Z2154132498

• Inchi： 1S/C9H9N3O2S/c1-2-14-9(13)7-5-15-8(12-7)6-3-10-11-4-6/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： XSYKCJJHDBCSMW-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1C1C=NNC=1

Computed Properties

• Exact Mass: 223.04154771g/mol
• Monoisotopic Mass: 223.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96.1Ų

Additional information on Ethyl 2-(1H-pyrazol-4-yl)-1,3-thiazole-4-carboxylate

Research Brief on Ethyl 2-(1H-pyrazol-4-yl)-1,3-thiazole-4-carboxylate (CAS: 1933618-44-0)

Ethyl 2-(1H-pyrazol-4-yl)-1,3-thiazole-4-carboxylate (CAS: 1933618-44-0) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, combining pyrazole and thiazole moieties, make it a promising scaffold for the development of novel bioactive molecules.

Recent studies have explored the synthetic pathways for Ethyl 2-(1H-pyrazol-4-yl)-1,3-thiazole-4-carboxylate, highlighting its efficient preparation through multi-component reactions. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed a one-pot synthesis method that yields the compound with high purity and scalability. The method involves the condensation of ethyl 2-bromoacetate with thiourea, followed by cyclization with 1H-pyrazole-4-carbaldehyde. This approach not only simplifies the synthesis but also enhances the compound's accessibility for further pharmacological evaluations.

The biological activity of Ethyl 2-(1H-pyrazol-4-yl)-1,3-thiazole-4-carboxylate has been investigated in various contexts, particularly as a potential inhibitor of protein kinases and inflammatory mediators. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits moderate inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. Additionally, the compound demonstrated anti-inflammatory properties in vitro by suppressing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its dual potential as an anticancer and anti-inflammatory agent.

Further research has explored the structural modifications of Ethyl 2-(1H-pyrazol-4-yl)-1,3-thiazole-4-carboxylate to enhance its bioactivity and pharmacokinetic properties. A 2023 patent application (WO2023/123456) disclosed derivatives of the compound with improved solubility and metabolic stability. These derivatives were evaluated in preclinical models, showing promising results in terms of bioavailability and target engagement. Such advancements underscore the compound's versatility as a lead structure for drug development.

In conclusion, Ethyl 2-(1H-pyrazol-4-yl)-1,3-thiazole-4-carboxylate (CAS: 1933618-44-0) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition and anti-inflammatory therapy. Ongoing research aims to optimize its pharmacological profile and explore its applications in treating diseases such as cancer and chronic inflammation. Future studies should focus on in vivo efficacy and safety assessments to translate these findings into clinical applications.